Cas no 148672-79-1 ({1-azabicyclo3.3.1nonan-5-yl}methanamine)

• Product Name: {1-azabicyclo3.3.1nonan-5-yl}methanamine
• CAS No: 148672-79-1
• MF: C₉H₁₈N₂
• MW: 154.252622127533
• MDL: MFCD20723445
• CID: 3780149
• PubChem ID: 19795986
• Update Time: 2025-08-05

{1-azabicyclo3.3.1nonan-5-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 1-Azabicyclo[3.3.1]nonane-5-methanamine
• {1-azabicyclo3.3.1nonan-5-yl}methanamine
• BQXWENMMRUDOFX-UHFFFAOYSA-N
• EN300-315493
• {1-azabicyclo[3.3.1]nonan-5-yl}methanamine
• SCHEMBL9458363
• (1-Azabicyclo[3.3.1]nonan-5-yl)methanamine
• YFA67279
• 148672-79-1
• 1-azabicyclo[3.3.1]nonan-5-ylmethanamine

• MDL： MFCD20723445
• Inchi： 1S/C9H18N2/c10-7-9-3-1-5-11(8-9)6-2-4-9/h1-8,10H2
• InChI Key： BQXWENMMRUDOFX-UHFFFAOYSA-N
• SMILES： N12CC(CN)(CCC1)CCC2

Computed Properties

• Exact Mass: 154.146998583Da
• Monoisotopic Mass: 154.146998583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 29.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on {1-azabicyclo3.3.1nonan-5-yl}methanamine

Introduction to {1-azabicyclo[3.3.1]nonan-5-yl}methanamine (CAS No. 148672-79-1)

{1-azabicyclo[3.3.1]nonan-5-yl}methanamine, with the CAS number 148672-79-1, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex bicyclic structure and amine functionality, holds potential for a wide range of applications, particularly in the development of novel therapeutic agents.

The molecular structure of {1-azabicyclo[3.3.1]nonan-5-yl}methanamine is composed of a nine-membered ring with a nitrogen atom embedded within it, forming a bicyclic system. This unique structural feature imparts the compound with distinct chemical properties, such as high stability and specific reactivity patterns. These properties make it an attractive candidate for various synthetic transformations and derivatizations.

Recent studies have highlighted the potential of {1-azabicyclo[3.3.1]nonan-5-yl}methanamine in the development of drugs targeting neurological disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent activity against certain neurotransmitter receptors, suggesting their potential as modulators of neuronal function. This finding opens up new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neurological applications, {1-azabicyclo[3.3.1]nonan-5-yl}methanamine has also shown promise in the field of cancer research. A recent study in the Cancer Research journal reported that certain derivatives of this compound possess antiproliferative properties against various cancer cell lines. The mechanism of action involves the inhibition of key signaling pathways that are often dysregulated in cancer cells, making these derivatives potential candidates for further preclinical and clinical evaluation.

The synthetic accessibility of {1-azabicyclo[3.3.1]nonan-5-yl}methanamine is another factor contributing to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to prepare this compound and its derivatives, allowing for the rapid generation of structurally diverse libraries for high-throughput screening and lead optimization.

In terms of safety and toxicity, preliminary studies have indicated that {1-azabicyclo[3.3.1]nonan-5-yl}methanamine and its derivatives exhibit favorable pharmacological profiles with minimal adverse effects at therapeutic concentrations. However, further comprehensive toxicological evaluations are necessary to ensure their safety for human use.

The potential applications of {1-azabicyclo[3.3.1]nonan-5-yl}methanamine extend beyond medicinal chemistry into other areas such as materials science and catalysis. Its unique structural features make it a valuable building block for the synthesis of advanced materials with tailored properties, including polymers and metal complexes.

In conclusion, {1-azabicyclo[3.3.1]nonan-5-yl}methanamine (CAS No. 148672-79-1) is a promising compound with a wide range of potential applications in both pharmaceutical and non-pharmaceutical fields. Ongoing research continues to uncover new possibilities for its use, underscoring its importance as a valuable chemical entity in modern scientific inquiry.